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Compound of Interest

Compound Name: 2-Amino-5-nitrobenzophenone

Cat. No.: B023384

Technical Guide: 2-Benzoyl-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and key data for 2-Benzoyl-4-nitroaniline, a molecule of interest in various chemical and
pharmaceutical research domains.

Chemical Identity and Properties

2-Benzoyl-4-nitroaniline, also known by its IUPAC name (2-amino-5-nitrophenyl)
(phenyl)methanone or as 2-amino-5-nitrobenzophenone, is an aromatic organic compound.
Its core structure consists of a benzoyl group and a nitro-substituted aniline moiety.

Molecular Information

Parameter Value Source
Chemical Formula C13H10N203 [1112][3][4]
Molecular Weight 242.23 g/mol [21[31[4]
CAS Number 1775-95-7 [1112113114]

Physicochemical Properties
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A comprehensive experimental dataset for all physicochemical properties of 2-Benzoyl-4-
nitroaniline is not readily available in the public literature. The following table summarizes the
available data.

Property Value Source
Melting Point 166-168 °C [5]
Boiling Point 478.1 £ 35.0 °C at 760 mmHg [5]
Density (predicted) 1.3+0.1 g/cm3 [5]

Synthesis of 2-Benzoyl-4-nitroaniline

A documented method for the synthesis of 2-Benzoyl-4-nitroaniline involves a palladium-
catalyzed reaction between 2-cyano-4-nitroaniline and sodium benzenesulfinate.[4]

Experimental Protocol

Materials:

e 2-Cyano-4-nitroaniline

» Sodium benzenesulfinate

o Palladium acetate (Pd(OAc)2)

o 2,2'-Bipyridine (bpy)

o p-Nitrobenzenesulfonic acid (p-NBSA)
o Tetrahydrofuran (THF)

o Water (H20)

o Ethyl acetate

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
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Brine

Anhydrous magnesium sulfate (MgSOQOa)

Schlenk tube

Nitrogen atmosphere

Procedure:

To a Schlenk tube under a nitrogen atmosphere, add 2-cyano-4-nitroaniline (0.3 mmaol),
sodium benzenesulfinate (0.6 mmol), palladium acetate (10 mol%), 2,2'-bipyridine (20
mol%), and p-nitrobenzenesulfonic acid (10 equiv.).[4]

Add tetrahydrofuran (2 mL) and water (1 mL) to the reaction vessel.[4]
Stir the reaction mixture vigorously at 80 °C for 48 hours.[4]
Upon completion, pour the mixture into ethyl acetate.[4]

Wash the organic phase sequentially with a saturated sodium bicarbonate solution (2 x 10
mL) and brine (1 x 10 mL).[4]

Extract the aqueous layer with ethyl acetate.[4]
Combine the organic layers and dry over anhydrous magnesium sulfate.[4]
Remove the solvent by concentration under reduced pressure.[4]

Purify the resulting residue by flash column chromatography using a hexane/ethyl acetate
eluent system to obtain the final product, 2-amino-5-nitrobenzophenone.[4]

Synthesis Workflow
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Reactants:
- 2-Cyano-4-nitroaniline
- Sodium benzenesulfinate

- Pd(OAc):2 (catalyst)
- 2,2"-Bipyridine
- p-NBSA

Reaction:
- Schlenk tube under N2
- Stir at 80 °C for 48h

Workup:
- Quench with Ethyl Acetate
- Wash with NaHCOs and Brine
- Dry over MgSOa

Purification:
- Concentrate under reduced pressure
- Flash column chromatography

Solvents:
- Tetrahydrofuran (THF)
- Water (H20)

Product:
2-Benzoyl-4-nitroaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Benzoyl-4-nitroaniline.
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Caption: Logical flow of the synthesis process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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